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Compound Focus: Propamocarb hydrochloride

CAS No.: 25606-41-1

Cat. No.: S562066

Get Quote

Propamocarb Hydrochloride Stability Profile

Property
Specification /
Condition

Value / Stability Source / Context

Thermal Stability Stable at 55°C for 2

years

Stable Technical material,

long-term [1]

Thermal
Degradation

Degradation point 150 °C EU regulatory data [2]

Hydrolytic
Stability

pH 5 (25°C) Half-life: ~1.3 x 10⁷ years Technical material [1]

pH 9 (25°C) Half-life: ~1.3 x 10³ years Technical material [1]

pH 14 Half-life: 5 days Technical material [1]

Storage
Conditions

Recommended

temperature

4 °C Laboratory chemical

standard [3]

Container Tightly closed, dry, well-

ventilated place

Laboratory chemical

standard [3]
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Property
Specification /
Condition

Value / Stability Source / Context

Photostability Stability to light (with

acetone)

Stable Technical material [1]

Physical State Typical form at room

temperature

Colourless, very hygroscopic

crystalline solid

Technical material [1]

Frequently Asked Questions (FAQs)

Q1: What are the critical storage conditions to ensure propamocarb hydrochloride's stability?

A1: The primary goal is to prevent moisture absorption, as the technical material is very
hygroscopic [1]. For long-term storage, keep the container tightly closed in a cool (e.g.,
4°C), dry, and well-ventilated place [3]. The substance is thermally stable for extended

periods at elevated temperatures (2 years at 55°C) [1], but cool storage is recommended for
laboratory standards.

Q2: How stable is propamocarb hydrochloride in aqueous solutions across different pH levels?

A2: It is highly stable to hydrolysis across a wide pH range. Its half-life is exceptionally long in
acidic and neutral conditions but decreases significantly in strong alkaline environments (pH 14)

to 5 days [1]. For experimental solutions, consider pH buffering if prolonged stability in alkaline
conditions is required.

Q3: What personal protective equipment (PPE) should be used when handling this compound?

A3: Safety data sheets classify it as causing skin irritation, serious eye irritation, and may
cause an allergic skin reaction [3]. Recommended PPE includes:

Eye/Face Protection: Face shield and safety glasses [3].
Skin Protection: Wear protective gloves inspected prior to use. Employ proper glove

removal technique to avoid skin contact [3].
General Handling: Avoid inhalation of vapour or mist and contact with skin and eyes.

Wash hands before breaks and after work [3].

Experimental Stability Assessment Workflow
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For a comprehensive stability evaluation, you can follow this general workflow. Specific parameters (e.g.,

concentration, analytical method) should be defined based on your experimental goals.

Start: Prepare Propamocarb
Hydrochloride Solution

Divide into Aliquots

Apply Stress Conditions

Sample at Time Intervals Thermal Stress
(e.g., 54°C, 25°C, 4°C)

Hydrolytic Stress
(Buffered solutions, various pH)

Photolytic Stress
(Light with/without sensitizer)

Analyze Samples
(e.g., HPLC-MS/MS)

Quantify Active Substance

End: Determine Degradation
Rate & Half-life

Click to download full resolution via product page

Key Experimental Protocols
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Forced Degradation (Stability-Indicating Method Development): Subject the substance to harsher

conditions than typical storage to identify potential degradation products. This includes heat (e.g.,

54°C), acidic and basic hydrolysis (e.g., 0.1M HCl/NaOH), and oxidative stress [1]. Analyze

samples using HPLC-MS/MS to separate and characterize the parent compound from its degradation

products.

Analysis of Residues in Plant Matrices: For determining residue levels in crops like cucumbers or

radishes, use a validated HPLC-MS/MS method. The enforcement residue definition is

"Propamocarb (sum of propamocarb and its salts expressed as propamocarb)" [4] [5]. These

methods can achieve a limit of quantification (LOQ) of 0.01 mg/kg for high-water content

commodities [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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